Cas no 1227599-03-2 (2-Amino-5-(trifluoromethyl)pyridine-4-methanol)

• Product Name: 2-Amino-5-(trifluoromethyl)pyridine-4-methanol
• CAS No: 1227599-03-2
• MF: C₇H₇F₃N₂O
• MW: 192.138491868973
• CID: 4689397
• Update Time: 2025-05-24

2-Amino-5-(trifluoromethyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-(trifluoromethyl)pyridine-4-methanol
• FCH1188082
• 2-Amino-5-(trifluoromethyl)pyridine-4-methanol

• Inchi： 1S/C7H7F3N2O/c8-7(9,10)5-2-12-6(11)1-4(5)3-13/h1-2,13H,3H2,(H2,11,12)
• InChI Key： GCNMVALAEXKYDY-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(=CC=1CO)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Topological Polar Surface Area: 59.1

Additional information on 2-Amino-5-(trifluoromethyl)pyridine-4-methanol

Recent Advances in the Study of 2-Amino-5-(trifluoromethyl)pyridine-4-methanol (CAS: 1227599-03-2)

2-Amino-5-(trifluoromethyl)pyridine-4-methanol (CAS: 1227599-03-2) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its utility as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

A recent study published in the Journal of Medicinal Chemistry (2023) highlighted the efficient synthesis of 2-Amino-5-(trifluoromethyl)pyridine-4-methanol via a multi-step process involving the trifluoromethylation of pyridine derivatives followed by selective functionalization. The study emphasized the compound's role as a versatile building block for the construction of more complex molecules, particularly those targeting protein kinases. The researchers demonstrated that the trifluoromethyl group enhances the metabolic stability and bioavailability of the resulting compounds, making them promising candidates for further development.

In another study, researchers investigated the antimicrobial properties of derivatives synthesized from 2-Amino-5-(trifluoromethyl)pyridine-4-methanol. The results, published in Bioorganic & Medicinal Chemistry Letters (2024), revealed that certain derivatives exhibited potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The presence of the trifluoromethyl group was found to significantly improve the compounds' binding affinity to bacterial targets, suggesting its potential as a scaffold for novel antibiotics.

Furthermore, computational studies have provided insights into the molecular interactions of 2-Amino-5-(trifluoromethyl)pyridine-4-methanol with various biological targets. Molecular docking simulations, as reported in a recent issue of the Journal of Chemical Information and Modeling (2024), indicated that the compound's unique electronic properties, conferred by the trifluoromethyl group, facilitate strong interactions with the ATP-binding sites of several kinases. These findings support the compound's potential as a lead structure for the development of targeted cancer therapies.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of derivatives based on 2-Amino-5-(trifluoromethyl)pyridine-4-methanol. Current research efforts are focused on improving solubility and reducing off-target effects while maintaining the compound's bioactivity. Collaborative studies between academic and industrial researchers are underway to address these issues and accelerate the translation of these findings into clinical applications.

In conclusion, 2-Amino-5-(trifluoromethyl)pyridine-4-methanol (CAS: 1227599-03-2) represents a valuable scaffold in medicinal chemistry, with demonstrated potential in kinase inhibition and antimicrobial therapy. Ongoing research continues to explore its applications, and future studies are expected to further elucidate its mechanistic insights and therapeutic potential. The compound's unique structural features, particularly the trifluoromethyl group, position it as a promising candidate for the development of next-generation pharmaceuticals.